Fast carbon dioxide recycling by reaction with γ-Mg(BH4)2†
Physical Chemistry Chemical Physics Pub Date: 2014-09-05 DOI: 10.1039/C4CP03300K
Abstract
γ-Mg(BH4)2 was found to be a promising material for CO2 recycling (mainly to formate and alkoxide-like compounds). CO2 conversion occurs with unprecedented fast kinetics at 30 °C and 1 bar. A multi-technique approach allowed to attribute the superior performance of γ-Mg(BH4)2 to its large specific surface area.
Recommended Literature
- [1] Crystal and molecular structure of methyltin trinitrate
- [2] Inside front cover
- [3] The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review
- [4] Recent IUPAC Recommendations
- [5] Back cover
- [6] Multilayer nanoparticles with a magnetite core and a polycation inner shell as pH-responsive carriers for drug delivery
- [7] In situ growth of fluorescent silicon nanocrystals in a monolithic microcapsule as a photostable, versatile platform†
- [8] General discussion
- [9] TiO2 immobilized zein microspheres: a biocompatible adsorbent for effective dye decolourisation
- [10] A microelectrochemical actinometer for scanning electrochemical microscopy studies of photochemical processes
Journal Name:Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 1623-99-0
-
CAS no.: 102185-16-0
-
2-Propenoyl chloride,2-fluoro-
CAS no.: 16522-55-7